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Compound of Interest

Compound Name: Boc-Pro-OMe

Cat. No.: B558221

An In-depth Technical Guide to Boc-Pro-OMe

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical properties of building blocks like Boc-Pro-OMe is fundamental.
This guide provides a detailed overview of the chemical structure and nomenclature of Boc-
Pro-OMe, a commonly used protected amino acid derivative.

Chemical Structure and IJUPAC Nomenclature

Boc-Pro-OMe is the abbreviated name for N-tert-butoxycarbonyl-proline methyl ester. The
"Boc" group (tert-butoxycarbonyl) serves as a protecting group for the amine functional group
of the proline amino acid, while the methyl ester ("OMe") protects the carboxylic acid group.
This protection strategy is crucial in peptide synthesis to prevent unwanted side reactions.

The stereochemistry at the alpha-carbon of the proline ring determines whether the compound
is the L- or D-enantiomer. Both forms are commercially available and used in the synthesis of
stereospecific molecules.

Table 1: Chemical Identifiers for Boc-Pro-OMe
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Identifier

L-enantiomer (Boc-L-Pro-
OMe)

D-enantiomer (Boc-D-Pro-
OMe)

Molecular Formula

C11H1oNO4[1][2][3]

C11H1oNO4[4]

Molecular Weight 229.27 g/mol [1] 229.27 g/mol [4]

CAS Number 59936-29-7[1][2] 73323-65-6[4]
(2S)-1-(tert- (2R)-1-(tert-

IUPAC Name butoxycarbonyl)pyrrolidine-2- butoxycarbonyl)pyrrolidine-2-
carboxylic acid methyl ester[1] carboxylic acid methyl ester[4]
Boc-L-Pro-OMe, N-(tert- Boc-D-Pro-OMe, N-tert-

Synonyms Butoxycarbonyl)-L-proline butoxycarbonyl-D-proline

Methyl Ester[1][2]

methyl ester[4]

Visualization of the Chemical Structure

To provide a clear representation of the molecular architecture, the following diagram illustrates

the chemical structure of Boc-L-Pro-OMe.

Caption: Chemical structure of Boc-L-Pro-OMe.

This guide serves as a foundational reference for professionals engaged in peptide synthesis

and drug discovery, providing essential data and a clear visual representation of Boc-Pro-

OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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